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Compound of Interest

Compound Name: AG 555

Cat. No.: B1665056

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive information on the solubility, preparation, and
biological activity of AG 555, a potent inhibitor of the Epidermal Growth Factor Receptor
(EGFR) kinase. The following protocols and data are intended to guide researchers in the
effective use of AG 555 for in vitro and in vivo studies.

Product Information

e Product Name: AG 555

Synonyms: Tyrphostin AG-555, Tyrphostin B46, (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(3-
phenylpropyl)-2-propenamide[1][2]

CAS Number: 133550-34-2[1][3][4]

Molecular Formula: C19H18N203[1][4][5]

Molecular Weight: 322.36 g/mol [4][5]

Mechanism of Action and Biological Activity

AG 555 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)
with an ICso value of 0.7 pM.[1][3] It displays significant selectivity for EGFR over other kinases,
such as ErbB2 (ICso = 35 yM) and the insulin receptor kinase.[1][6] The EGFR is a cell-surface
receptor that plays a crucial role in cancer cell proliferation and tumor invasion.[3]
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AG 555 has been shown to induce G1 growth arrest in transformed cells.[6] In HPV16-
immortalized human keratinocytes, AG 555 was found to inhibit the activation of Cdk2 and
induce growth arrest at the G1 phase, which was accompanied by apoptosis.[3] It has also
been observed to inhibit the proliferation of various renal and transitional carcinoma cell lines in
a dose-dependent manner, with 1Cso values ranging from 3 to 16 pM.[3] Furthermore, some
studies have indicated that AG 555 can selectively induce the phosphorylation of JINK and p38
MAP kinases without affecting ERK1/2.[7]

Data Presentation
Solubility of AG 555

The solubility of AG 555 in various common laboratory solvents is summarized in the table
below. This information is critical for the preparation of stock and working solutions.

Solvent Concentration

DMSO 30 mg/mL (approx. 93 mM)
DMF 30 mg/mL (approx. 93 mM)
Ethanol 20 mg/mL (approx. 62 mM)
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Data compiled from multiple sources.[1][3][6]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution of AG 555

This protocol describes the preparation of a high-concentration stock solution of AG 555, which
can be stored for later use.

Materials:

e AG 555 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Bring the AG 555 powder and DMSO to room temperature.
o Weigh the desired amount of AG 555 powder in a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10
mM stock solution, add 310.3 pL of DMSO to 1 mg of AG 555).

» Vortex the solution until the AG 555 is completely dissolved. Gentle warming to 37°C can aid
in dissolution.[3]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[3]

» Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[3]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the concentrated stock solution to prepare working
solutions for treating cells in culture.

Materials:
e AG 555 concentrated stock solution (from Protocol 1)
o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

 Sterile conical tubes or microcentrifuge tubes
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o Pipettes and sterile pipette tips

Procedure:

e Thaw a single aliquot of the AG 555 concentrated stock solution at room temperature.
o Determine the final desired concentration of AG 555 for your experiment.

» Perform a serial dilution of the stock solution in fresh, pre-warmed cell culture medium to
achieve the final working concentration. For example, to prepare a 30 uM working solution
from a 10 mM stock, you can perform a 1:333.3 dilution.

e |tis crucial to ensure that the final concentration of the solvent (e.g., DMSO) in the cell
culture medium is non-toxic to the cells, typically below 0.5%.[3]

e Add the prepared working solution to your cell cultures. Remember to include a vehicle
control (medium with the same final concentration of DMSO) in your experimental design.[3]

Visualizations
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Caption: Inhibition of the EGFR signaling pathway by AG 555.
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Caption: Experimental workflow for AG 555 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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